Cas no 941966-03-6 (1-benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine)

• Product Name: 1-benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine
• CAS No: 941966-03-6
• MF: C₂₂H₂₀Cl₂N₂OS
• MW: 431.378002166748
• CID: 5429267
• Update Time: 2025-10-16

1-benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperazin-1-yl)-[5-(3,4-dichlorophenyl)furan-2-yl]methanethione
• 1-benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine

• Inchi： 1S/C22H20Cl2N2OS/c23-18-7-6-17(14-19(18)24)20-8-9-21(27-20)22(28)26-12-10-25(11-13-26)15-16-4-2-1-3-5-16/h1-9,14H,10-13,15H2
• InChI Key： HKZMFCNYYNPEGF-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)(C1=CC=C(C2=CC=C(Cl)C(Cl)=C2)O1)=S

Additional information on 1-benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine

Introduction to 1-Benzyl-4-5-(3,4-Dichlorophenyl)furan-2-carbothioylpiperazine (CAS No. 941966-03-6)

1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine (CAS No. 941966-03-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine is composed of a piperazine ring, a benzyl group, and a furan-2-carbothioyl moiety substituted with a 3,4-dichlorophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent research has focused on the pharmacological activities of 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory properties, 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine has also been investigated to assess its suitability for drug development. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for its use as an oral medication. Furthermore, studies have demonstrated that the compound is metabolically stable and does not exhibit significant toxicity at therapeutic doses.

To further understand the mechanisms underlying the biological activities of 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine, molecular docking studies have been conducted to predict its interactions with target proteins. These studies have identified several potential binding sites on key enzymes and receptors involved in inflammation and neurodegeneration. The results from these computational models provide valuable insights into the structure-function relationships of the compound and guide future optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. Phase II trials are planned to assess its therapeutic effects in patients with inflammatory conditions and neurodegenerative diseases.

In conclusion, 1-Benzyl-4-5-(3,4-dichlorophenyl)furan-2-carbothioylpiperazine (CAS No. 941966-03-6) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, it is anticipated that this compound will play an important role in advancing treatments for various diseases.